3-Amino-2-methyl-4-nitrobenzonitrile

• Molecular Formula: C8H7N3O2
• Molecular Weight: 177.16 g/mol
• IUPAC Name: 3-amino-2-methyl-4-nitrobenzonitrile
• InChI: InChI=1S/C8H7N3O2/c1-5-6(4-9)2-3-7(8(5)10)11(12)13/h2-3H,10H2,1H3
• InChI Key: TVIDQWBXASWURT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1N)[N+](=O)[O-])C#N

Description

3-Amino-2-methyl-4-nitrobenzonitrile is a useful research compound. Its molecular formula is C8H7N3O2 and its molecular weight is 177.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

N-(3-cyano-2-methyl-6-nitrophenyl)acetamide (0.37 g, 1.7 mmol) was added to a 2N aq. H2SO4 solution (10 mL). The reaction was heated to 100° C. for 6 hr. The reaction mixture was cooled to rt and poured into iced water. The solid precipitate was collected by filtration, and then washed with water several times to give the title compound. MS (ESI−) m/z 176.1 (M−H).